Cas no 1346686-66-5 (Methyl 4-methyl-[2,3'-bipyridine]-5'-carboxylate)

• Product Name: Methyl 4-methyl-[2,3'-bipyridine]-5'-carboxylate
• CAS No: 1346686-66-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1030102
• PubChem ID: 71304435
• Update Time: 2025-04-20

Methyl 4-methyl-[2,3'-bipyridine]-5'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-[2,3'-bipyridine]-5'-carboxylate
• methyl 5-(4-methylpyridin-2-yl)pyridine-3-carboxylate
• 1346686-66-5
• Methyl4-methyl-[2,3'-bipyridine]-5'-carboxylate
• DTXSID40745281
• Methyl 4-methyl[2,3'-bipyridine]-5'-carboxylate

• Inchi： 1S/C13H12N2O2/c1-9-3-4-15-12(5-9)10-6-11(8-14-7-10)13(16)17-2/h3-8H,1-2H3
• InChI Key： NXDDWVTXYHIXSW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=C1)C1C=C(C)C=CN=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines